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Compound of Interest

Compound Name: AS-252424

Cat. No.: B7852565 Get Quote

Application Notes and Protocols for AS-252424
For Researchers, Scientists, and Drug Development
Professionals
Introduction

AS-252424 is a potent and selective inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ) with

an IC50 value of approximately 30-33 nM in cell-free assays.[1][2][3] It demonstrates significant

selectivity for PI3Kγ over other PI3K isoforms, such as PI3Kα, PI3Kβ, and PI3Kδ.[4] AS-
252424 is also known to inhibit casein kinase 2 (CK2) and long-chain acyl-CoA synthetase 4

(ACSL4). These application notes provide detailed protocols for the preparation, storage, and

handling of AS-252424 stock solutions for use in research settings.

Chemical Properties and Solubility
A comprehensive summary of the key chemical and physical properties of AS-252424 is

provided in the table below.
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Property Value Source

Molecular Weight 305.28 g/mol

Molecular Formula C₁₄H₈FNO₄S

CAS Number 900515-16-4

Appearance Light yellow to brown solid

Purity ≥95% - ≥98%

Solubility in DMSO
20 mg/mL - 61 mg/mL (approx.

65.5 mM - 199.81 mM)

Solubility in Ethanol 10 mg/mL

Solubility in Water Insoluble

Solubility in DMF 20 mg/mL

Solubility in DMSO:PBS (pH

7.2) (1:1)
0.5 mg/mL

Signaling Pathway of PI3Kγ
AS-252424 primarily targets the PI3Kγ signaling pathway, which is a critical pathway in

regulating various cellular processes, particularly in immune cells. The diagram below

illustrates a simplified representation of the PI3Kγ signaling cascade.
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Caption: Simplified PI3Kγ signaling pathway and the inhibitory action of AS-252424.

Preparation of AS-252424 Stock Solution
This protocol details the preparation of a 10 mM stock solution of AS-252424 in DMSO.
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Materials:

AS-252424 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Protocol:

Equilibrate AS-252424 to Room Temperature: Before opening, allow the vial of AS-252424
powder to warm to room temperature for at least 15-20 minutes. This prevents the

condensation of moisture, which can affect the stability and solubility of the compound.

Weigh the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of AS-252424 powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 0.3053 mg of AS-252424 (Molecular Weight = 305.28).

Add Solvent: Add the calculated volume of DMSO to the tube containing the AS-252424
powder. To prepare a 10 mM stock solution, you would add 1 mL of DMSO for every 0.3053

mg of compound.

Dissolve the Compound: Close the tube tightly and vortex thoroughly until the compound is

completely dissolved. Gentle warming in a water bath (25-37°C) and/or sonication can be

used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile tubes

to avoid repeated freeze-thaw cycles.

The following table provides the required mass of AS-252424 for preparing different volumes of

a 10 mM stock solution.
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Desired Volume of 10 mM Stock Mass of AS-252424 to Weigh

1 mL 0.3053 mg

5 mL 1.5265 mg

10 mL 3.053 mg

Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the general workflow for preparing the AS-252424 stock

solution.
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Caption: Workflow for preparing AS-252424 stock solution.
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Storage and Stability
Proper storage of AS-252424, both in its powdered form and as a stock solution, is crucial for

maintaining its activity.

Form Storage Temperature Stability

Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 1-2 years

-20°C 1 year - 1 month

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles,

which can degrade the compound. Use fresh DMSO for preparing solutions, as hygroscopic

DMSO can reduce the solubility of AS-252424.

In Vitro and In Vivo Applications
AS-252424 has been utilized in a variety of cell-based assays and in vivo models. The working

concentration will depend on the specific application and cell type.

In Vitro IC50 Values:

PI3Kγ: ~30-33 nM

PI3Kα: ~935-940 nM

PI3Kβ: 20 µM

PI3Kδ: 20 µM

CK2: 20 nM

Cell-based Assays: For cell culture experiments, AS-252424 is typically used at

concentrations ranging from nanomolar to low micromolar. For example, it has been shown
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to inhibit PKB/Akt phosphorylation in Raw-264 macrophages with submicromolar to low-

micromolar IC50 values.

In Vivo Studies: For in vivo experiments in mouse models, oral administration of AS-252424
at 10 mg/kg has been used.

Safety Precautions
AS-252424 is intended for research use only. Standard laboratory safety practices should be

followed when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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